Cas no 339023-19-7 ((E)-Methoxy[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]amine)

• Product Name: (E)-Methoxy[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]amine
• CAS No: 339023-19-7
• MF: C₁₄H₁₀F₃N₃OS₂
• MW: 357.373910427094
• CID: 5708108
• PubChem ID: 5923231
• Update Time: 2023-10-15

(E)-Methoxy[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]amine Chemical and Physical Properties

Names and Identifiers

• (E)-N-methoxy-1-[6-[3-(trifluoromethyl)phenyl]sulfanylimidazo[2,1-b][1,3]thiazol-5-yl]methanimine
• HMS568K06
• 6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-methyloxime
• 8D-113
• 339023-19-7
• AKOS005100601
• (E)-methoxy[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]amine
• (E)-Methoxy[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]amine

• Inchi： 1S/C14H10F3N3OS2/c1-21-18-8-11-12(19-13-20(11)5-6-22-13)23-10-4-2-3-9(7-10)14(15,16)17/h2-8H,1H3/b18-8+
• InChI Key： FZYNNQVJNYBWIK-QGMBQPNBSA-N
• SMILES： S(C1=CC=CC(C(F)(F)F)=C1)C1=C(/C=N/OC)N2C=CSC2=N1

Computed Properties

• Exact Mass: 357.022
• Monoisotopic Mass: 357.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 92.4Ų